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Compound of Interest

Compound Name: 2,4-Dibromopentanedioic acid
CAS No.: 3479-80-9
Cat. No.: B1347289
Get Quote
. J

Executive Summary

2,4-Dibromopentanedioic acid (also known as 2,4-Dibromoglutaric acid) presents a dual-
hazard profile: it is a corrosive organic acid and a halogenated compound. Improper disposal
poses severe risks to laboratory plumbing (corrosion), personnel (chemical burns), and the
environment (persistent organic pollutants).

Immediate Directive:

e NEVER dispose of this compound down the drain.
 NEVER mix with non-halogenated solvents or strong bases.
* ALWAYS segregate as "Halogenated Acidic Waste."

Chemical Profile & Hazard Assessment

Understanding the chemical nature of the waste is the first step in a self-validating safety
protocol.
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Property Data Disposal Implication
Chemical Name 2,4-Dibromopentanedioic acid N/A
CAS Number 5345-19-7 (isomers vary) Used for waste manifesting.[1]

Requires wide-mouth solid
Physical State Solid (Crystalline Powder) waste containers; dust

inhalation risk.

Corrosive. Incompatible with
Acidity (pKa) ~2.5 - 3.0 (Estimate) bases (exothermic

neutralization).

Must be incinerated in facilities

equipped with scrubbers to

Halogen Content Bromine (Br) )
capture Hydrogen Bromide
(HBr) gas.
Likely D002 (if aqueous);
RCRA Status Characteristic (Corrosive) managed as hazardous

chemical waste.

Disposal Decision Matrix

This workflow ensures you select the correct waste stream based on the physical state of the
material (pure solid vs. reaction mixture).
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Waste Generation:
2,4-Dibromopentanedioic Acid

Physical State?

Pure Solid / Powder Dissolved in Solution

Pack & Label

Solvent Type?

Solid Hazardous Waste
(Wide-Mouth HDPE)

Halogenated \ Non-Halogenated

Non-Halogenated Solvent
(e.g., Methanol, Acetone)

Halogenated Solvent

(e.g., DCM, Chloroform) Contamination Risk

CRITICAL: Segregate as
Halogenated Waste Only

Re-classify as Halogenated

Halogenated Liquid Waste
(Carboy)

Click to download full resolution via product page

Figure 1: Decision tree for segregating 2,4-Dibromopentanedioic acid waste. Note that
mixing halogenated compounds into non-halogenated streams contaminates the entire volume,
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significantly increasing disposal costs.

Detailed Disposal Protocols

Protocol A: Solid Waste (Pure Compound or Spill
Debris)

Applicability: Expired reagents, contaminated weighing boats, spill cleanup materials.
o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.

o Why: Glass can break; narrow necks create dust clouds during transfer. HDPE is resistant
to organic acids.

e Transfer:
o Wear nitrile gloves, safety goggles, and a lab coat.
o Transfer the solid gently to avoid generating dust.

o Expert Tip: If the powder is fine, perform this transfer inside a fume hood to capture
potential irritant dust.

e Labeling:

o

Affix a hazardous waste tag immediately.[2]

[¢]

Chemical Name: "2,4-Dibromopentanedioic acid, solid."

Hazard Checkbox: Select "Corrosive" and "Toxic."

[e]

[e]

Constituents: 100% 2,4-Dibromopentanedioic acid.

Protocol B: Liquid Waste (Reaction Mixtures)

Applicability: Mother liquors, extractions, or dissolved reagents.

e Segregation (The Golden Rule):
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o This compound contains Bromine.[2][3] Therefore, the entire solution must be classified as
Halogenated Waste.

o Warning: Do not pour this into "Organic Solvents (Non-Halogenated)" carboys (e.qg.,
acetone/ethanol waste). Even small amounts of halogens disrupt the fuel-blending
incineration process used for non-halogenated waste [1].

o Compatibility Check:

o Ensure the waste container does not contain strong bases (e.g., Sodium Hydroxide
waste). Mixing an acid with a base in a closed waste container can cause pressurization
and explosion.

e Transfer:
o Pour into the "Halogenated Organic Waste" carboy.
o Use a funnel to prevent spills.
o Cap the container tightly immediately after use.

Emergency Procedures: Spills

In the event of a benchtop spill of solid 2,4-Dibromopentanedioic acid:

Isolate: Alert nearby personnel.

o PPE: Wear double nitrile gloves and N95 respirator (if dust is visible) or work in the hood.
o Containment: Do not use water (spreads the acid).

o Cleanup:

o Cover the spill with a dry absorbent or a specific acid-neutralizing spill powder (e.g.,
sodium bicarbonate/sand mix).

o Note: If using bicarbonate, expect bubbling (CO2 release). Wait for the reaction to cease.
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o Disposal: Scoop the resulting sludge/powder into a Solid Hazardous Waste container. Label
as "Spill Debris: 2,4-Dibromopentanedioic acid.”

The "Why" behind the Protocol (Scientific Integrity)
Halogenated vs. Non-Halogenated Segregation

Why are we so strict about separating this brominated acid?

« Incineration Chemistry: Non-halogenated solvents are often burned as fuel in cement kilns
(Fuel Blending). If halogens (Cl, Br, F) are present, combustion generates acid gases (HBr,
HCI).

o Consequence: These gases corrode the kiln and are toxic. Halogenated waste must be sent
to specialized high-temperature incinerators equipped with acid gas scrubbers [2].

o Cost: Disposing of halogenated waste is significantly more expensive. Contaminating a 20L
drum of acetone with 5g of dibromopentanedioic acid reclassifies the entire drum as
halogenated waste.

No In-Lab Neutralization

Why not just neutralize it and dump it?

o Regulatory Violation: Under EPA RCRA regulations, treating hazardous waste
(neutralization) without a permit is generally prohibited unless it is part of the immediate
experimental process [3].

o Safety: Neutralizing brominated organic acids can generate heat and unexpected
byproducts. It is safer to package it as acidic waste and let the licensed disposal facility
handle the treatment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. epa.gov [epa.gov]
. campusoperations.temple.edu [campusoperations.temple.edu]
. capotchem.cn [capotchem.cn]

. reed.edu [reed.edu]

°
o1 e w N -

. Prudent Practices in the Laboratory [nationalacademies.org]

e To cite this document: BenchChem. [Standard Operating Procedure: Disposal of 2,4-
Dibromopentanedioic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1347289/docs#standard-operating-procedure-
disposal-of-2-4-dibromopentanedioic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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